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Compound of Interest

Compound Name: Carbon monosulfide

Cat. No.: B1196269 Get Quote

Carbon monosulfide (CS) is a highly reactive and thermodynamically unstable diatomic

molecule.[1] It exists as a transient gas under laboratory conditions and is not available as a

stable solid or liquid, precluding standard disposal procedures for a bottled chemical.[1][2] The

inherent instability of carbon monosulfide means it readily polymerizes, a reaction that can be

explosive.[3] Consequently, safety and disposal protocols must focus on the management of its

precursor, typically carbon disulfide (CS₂), and the resulting reaction byproducts.

For researchers, scientists, and drug development professionals, understanding the hazards

associated with the generation and handling of carbon monosulfide is paramount. The

primary operational and disposal considerations will revolve around the safe management of

carbon disulfide and the unpredictable nature of carbon monosulfide's polymerization.

Quantitative Data for Carbon Disulfide (CS₂)
A thorough understanding of the physical and toxicological properties of carbon disulfide is

essential for safe laboratory operations involving the generation of carbon monosulfide.
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Property Value Citations

Appearance
Clear, colorless to pale yellow

liquid
[4][5]

Odor

Unpleasant, rotten egg-like

(commercial grade); Sweet

(pure)

[5]

Flash Point -30°C (-22°F) [4][6]

Autoignition Temperature 90°C (194°F) [4]

Explosion Limits (in air) Lower: 1.3% Upper: 50.0% [4]

Vapor Density Heavier than air [5][7]

Solubility in Water Insoluble [2][7]

NIOSH REL
1 ppm (10-hr TWA); 10 ppm

(15-min Ceiling)
[5]

ACGIH TLV 1 ppm (8-hr TWA) [5]

IDLH 500 ppm [5]

Experimental Protocols for Safe Disposal of Carbon
Disulfide and Reaction Residues
Given that carbon monosulfide is generated in situ from carbon disulfide, the primary waste

stream will consist of unreacted carbon disulfide and polymeric carbon monosulfide residues.

The following protocols outline the necessary steps for the safe handling and disposal of these

materials.

Personal Protective Equipment (PPE): Before initiating any work involving carbon disulfide,

ensure the following PPE is readily available and worn:

Eye Protection: Chemical splash goggles or a face shield are mandatory.[8]

Hand Protection: Viton® or SilverShield®/4H® gloves are recommended.[5][8]
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Skin and Body Protection: A chemically resistant apron or coveralls should be worn.[8][9]

Respiratory Protection: All work should be conducted in a certified chemical fume hood.[6]

[10] If exposure limits are exceeded, a NIOSH-approved respirator is necessary.[4]

Spill Management: In the event of a carbon disulfide spill, immediate and careful action is

required:

Evacuate and Ventilate: Immediately evacuate all non-essential personnel from the area and

ensure the area is well-ventilated.[5]

Eliminate Ignition Sources: Extinguish all nearby flames and turn off any equipment that

could generate sparks. Use only non-sparking tools for cleanup.[4][9]

Absorb the Spill: Cover the spill with an inert absorbent material such as vermiculite, sand, or

earth.[5][10]

Containerize Waste: Carefully collect the absorbed material using non-sparking tools and

place it into a sealed, properly labeled container for hazardous waste disposal.[5]

Decontaminate the Area: Clean the affected area thoroughly.

Disposal of Carbon Disulfide and Polymeric Residues: Waste containing carbon disulfide and

its polymers must be treated as hazardous waste.

Containerization: Collect all waste materials, including unreacted carbon disulfide, solvents

used for cleaning, and any polymeric residues, in a designated, sealed, and clearly labeled

hazardous waste container.

Labeling: The waste container must be labeled as "Hazardous Waste" and include the full

chemical name "Carbon Disulfide."

Storage: Store the sealed waste container in a cool, well-ventilated area, away from sources

of ignition and incompatible materials.[5]

Professional Disposal: Arrange for the disposal of the hazardous waste through your

institution's environmental health and safety (EHS) office or a licensed hazardous waste
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disposal contractor. It is imperative to follow all local, state, and federal regulations for

hazardous waste disposal.[5][9]

Workflow for Safe Handling and Disposal in Carbon
Monosulfide Generation
The following diagram illustrates the logical workflow for safely managing a laboratory

procedure that involves the in-situ generation of carbon monosulfide.
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Workflow for Safe Handling and Disposal in Carbon Monosulfide Generation
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Caption: Logical workflow for carbon monosulfide generation and disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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